Methyl 2-((N-(4-((6,7-dimethoxy-3,4-dihydroisoquinolyl)methyl)phenyl)carbamoyl)amino)benzoate

• IUPAC Name: methyl 2-[[4-[(6,7-dimethoxy-3,4-dihydroisoquinolin-1-yl)methyl]phenyl]carbamoylamino]benzoate
• InChI: InChI=1S/C27H27N3O5/c1-33-24-15-18-12-13-28-23(21(18)16-25(24)34-2)14-17-8-10-19(11-9-17)29-27(32)30-22-7-5-4-6-20(22)26(31)35-3/h4-11,15-16H,12-14H2,1-3H3,(H2,29,30,32)
• InChI Key: LKWKMFWDCXTMST-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)CCN=C2CC3=CC=C(C=C3)NC(=O)NC4=CC=CC=C4C(=O)OC)OC
• Molecular Formula: C27H27N3O5
• Molecular Weight: 473.5 g/mol

Description

Methyl 2-((N-(4-((6,7-dimethoxy-3,4-dihydroisoquinolyl)methyl)phenyl)carbamoyl)amino)benzoate is a useful research compound. Its molecular formula is C27H27N3O5 and its molecular weight is 473.529. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactivity

Methyl 2-((N-(4-((6,7-dimethoxy-3,4-dihydroisoquinolyl)methyl)phenyl)carbamoyl)amino)benzoate is involved in various synthetic pathways and chemical reactions, highlighting its versatility in organic chemistry. For instance, it undergoes cyclization in the presence of bases, yielding 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid regardless of the base strength, demonstrating its reactivity towards cyclization reactions (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014). This compound also plays a crucial role in the N-phthaloylation of amino acids and amino acid derivatives, showcasing a methodology that is simple, racemization-free, and yields excellent results across a range of compounds (Casimir, Guichard, & Briand, 2002).

Materials Science

In the field of materials science, it serves as a monomer in the synthesis of thermotropic polyesters, indicating its applicability in creating materials with specific thermal and optical properties. The synthesis involves the preparation of 2-(4-carboxyphenyl)benzoxazole-5-carboxylic acid, highlighting the compound's utility in developing advanced polymeric materials (Kricheldorf & Thomsen, 1992).

Medicinal Chemistry

In medicinal chemistry, derivatives of this compound have been explored for their antimicrobial activities. A study synthesized a series of compounds from a starting material related to this compound and evaluated their antibacterial activity against various Gram-positive and Gram-negative bacteria, showcasing significant potential in developing new antimicrobial agents (Ghorab, Soliman, Alsaid, & Askar, 2017).